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Executive Summary

ETNO029 is a novel, clinical-stage theranostic agent targeting Delta-like ligand 3 (DLL3), a
protein overexpressed in various solid tumors with limited expression in healthy tissues.
Developed by Mariana Oncology, now part of Novartis, ETN029 is a macrocyclic peptide-based
radiopharmaceutical designed for both diagnostic imaging and targeted alpha therapy. The
theranostic pair consists of [112In]ETN029 for Single Photon Emission Computed Tomography
(SPECT) imaging and [2°Ac]ETNO029 for potent, localized alpha particle therapy. Preclinical
data have demonstrated high binding affinity, favorable tumor-to-kidney ratios, and significant
tumor regression in xenograft models. A Phase 1 clinical trial (NCT0O7006727) is currently
underway to evaluate the safety, tolerability, dosimetry, and preliminary efficacy of ETN029 in
patients with advanced DLL3-expressing solid tumors. This document provides an in-depth
technical guide to the core aspects of ETN029 theranostics, including its mechanism of action,
preclinical data, and representative experimental protocols.

Introduction to ETN029
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ETNO29 is a pioneering agent in the field of radiolabelled peptide therapy, targeting DLL3, an
atypical Notch ligand.[1] DLL3 is an attractive therapeutic target due to its high expression on
the surface of neuroendocrine neoplasms, such as small cell lung cancer (SCLC) and
neuroendocrine prostate cancer (NEPC), while having minimal presence in normal tissues.[1]
[2] The core of ETN029 is a macrocyclic peptide engineered for high affinity and specificity to
DLL3.[1] This peptide is conjugated to a DOTA chelator, which securely holds a radioisotope.[3]
This design allows for a versatile "theranostic" approach:

o Diagnostic Agent ([*'1InN]JETN029): When chelated with Indium-111 (*1In), a gamma emitter,
ETNO029 can be visualized using SPECT imaging. This enables non-invasive assessment of
DLL3 expression in tumors, patient selection, and monitoring of treatment response.[3][4]

e Therapeutic Agent ([22°Ac]ETN029): Chelated with Actinium-225 (22°Ac), a potent alpha-
emitting radionuclide, ETN029 delivers highly cytotoxic, short-range alpha particles directly
to DLL3-expressing cancer cells.[3][5] This targeted approach aims to maximize anti-tumor
efficacy while minimizing damage to surrounding healthy tissue.[5]

Mechanism of Action

The therapeutic and diagnostic efficacy of ETN029 is rooted in its targeted delivery of a
radioactive payload to DLL3-expressing cancer cells.

Targeting DLL3 and the Notch Signaling Pathway

Delta-like ligand 3 (DLL3) is an inhibitory ligand in the Notch signaling pathway, which is crucial
for cell fate determination, proliferation, and differentiation. In many cancers, particularly those

of neuroendocrine origin, DLL3 is aberrantly overexpressed on the cell surface.[1] The binding

of ETN029 to DLL3 initiates the targeted delivery of the radioisotope.
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ETNO029 Theranostic Action
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Caption: Mechanism of action for ETN029 theranostics.

Radionuclide Properties

e Indium-111 (**tIn): This radionuclide decays by electron capture, emitting gamma rays
suitable for SPECT imaging. Its half-life of 2.8 days allows for imaging over several days,
which is compatible with the biological half-life of peptides.

o Actinium-225 (2°Ac): With a half-life of 10 days, 22°Ac is an alpha-emitter that undergoes a
cascade of decays, releasing four high-energy alpha particles. These particles have a short
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path length in tissue, leading to highly localized and potent cytotoxicity in the form of double-
strand DNA breaks, ultimately inducing apoptosis in targeted cancer cells.[6]

Preclinical Data

A summary of key preclinical findings for ETN029 is presented below. The data highlights the
agent's high affinity for its target and its potent anti-tumor activity in animal models.

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4406251/
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Value/Result Cell Lines/Model Reference
o o Picomolar affinity for
Binding Affinity - [1]
human DLL3
] o SHP-77 and
o High cell binding and )
Cell Binding ) o transgenic CT26.DLL3  [1]
internalization
cells
SCLC, NEPC, and
o Dose-dependent ]
Cytotoxicity metastatic melanoma [1]

cytotoxicity

cell lines

Mechanism of

Cytotoxicity

Increased
phosphorylation of
H2AX (marker for
DNA double-strand

breaks)

SCLC, NEPC, and
metastatic melanoma [1]

cell lines

Biodistribution (Tumor
Uptake)

12.2 %lA/g at 24
hours

SHP-77 cell-derived
xenograft (CDX) [1]

mouse model

Biodistribution (Kidney
Uptake)

2.6 %IA/g at 24 hours

SHP-77 cell-derived
xenograft (CDX) [1]

mouse model

Tumor-to-Kidney Ratio

Approximately 5:1

SHP-77 cell-derived
xenograft (CDX) [1]

mouse model

In Vivo Efficacy

Robust tumor
regression and

prolonged survival

NCI-H69 and SHP-77

[1]
CDX models

Therapeutic Dose (In

Single dose of 0.35-
1.4 pCi of [22°Ac]Ac-

NCI-H69 and SHP-77 o

Vivo) CDX models
ETNO29
Clinical Development
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ETNO29 is currently being evaluated in a Phase 1 clinical trial.

Trial Identifier: NCTO7006727

Title: Phase | Study of [225Ac]Ac-ETN029 in Patients With Advanced DLL3-expressing Solid
Tumors

Status: Recruiting
Sponsor: Novartis

Patient Population: Adults with locally advanced or metastatic DLL3-positive cancers,
including Small Cell Lung Carcinoma (SCLC), Large Cell Neuroendocrine Carcinoma of the
Lung (LCNEC), Neuroendocrine Prostate Cancer (NEPC), and Gastroenteropancreatic
Neuroendocrine Carcinoma (GEP-NEC).[4][5][7][8]

Study Design: This is an open-label, multi-center study with a dose-escalation phase
followed by a dose-expansion phase. The study will evaluate the safety, tolerability,
dosimetry, and preliminary anti-tumor activity of [22°Ac]ETNO029. It will also assess the safety
and imaging properties of [11IN]ETN029.[4][5][7][8]
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ETNO29 Clinical Trial Workflow (NCT07006727)
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Caption: Overview of the ETN029 Phase 1 clinical trial design.

Experimental Protocols

The following sections describe representative methodologies for the key experiments involved
in the development and evaluation of ETN029. These are based on standard techniques in the

field and are intended to be illustrative.
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Synthesis and Radiolabeling Workflow

The production of radiolabeled ETN029 involves several key steps, from peptide synthesis to
quality control of the final radiopharmaceutical.

Synthesis and Radiolabeling Workflow

Macrocyclic Peptide DOTA Conjugation Purification (HPLC) Purification
Synthesis

Click to download full resolution via product page

Caption: General workflow for the synthesis and radiolabeling of ETN029.

5.1.1. Peptide Synthesis and DOTA Conjugation

The macrocyclic peptide backbone of ETN029 is likely synthesized using solid-phase peptide
synthesis (SPPS). The DOTA chelator is then conjugated to the peptide. This can be done
either during SPPS or in solution phase after the peptide has been cleaved from the resin and
purified.[9][10][11] For solution-phase conjugation, an activated ester of DOTA (e.g., DOTA-
NHS-ester) is reacted with a primary amine on the peptide in a suitable buffer. The resulting
DOTA-peptide conjugate is then purified, typically by reverse-phase high-performance liquid
chromatography (RP-HPLC).[9][10][11]

5.1.2. Radiolabeling with 11In and 22°Ac

e 11n Labeling: The DOTA-ETNO029 conjugate is incubated with *1InCls in a buffered solution
(e.g., ammonium acetate buffer, pH 5.0-6.0) at an elevated temperature (e.g., 85-95°C) for a
defined period (e.g., 15-30 minutes).[12]

o 25Ac Labeling: Labeling with 225Ac follows a similar principle, where the DOTA-ETN029
conjugate is incubated with 225Ac in a suitable buffer. The reaction conditions, such as
temperature and pH, are optimized to ensure high radiochemical yield and purity.[6]

After labeling, the reaction mixture is purified to remove any unchelated radionuclide. Quality
control is performed using methods like radio-TLC or radio-HPLC to determine radiochemical

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body-img#etn029-theranostics-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://pubmed.ncbi.nlm.nih.gov/17406332/
https://www.researchgate.net/publication/6416288_Conjugation_of_DOTA-like_chelating_agents_to_peptides_and_radiolabeling_with_trivalent_metallic_isotopes
https://experiments.springernature.com/articles/10.1038/nprot.2006.175
https://pubmed.ncbi.nlm.nih.gov/17406332/
https://www.researchgate.net/publication/6416288_Conjugation_of_DOTA-like_chelating_agents_to_peptides_and_radiolabeling_with_trivalent_metallic_isotopes
https://experiments.springernature.com/articles/10.1038/nprot.2006.175
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://aacrjournals.org/clincancerres/article/13/20/6070/194727/Evaluation-of-an-111In-Radiolabeled-Peptide-as-a
https://www.benchchem.com/product/b15604173/docs?utm_src=pdf-body#etn029-theranostics-a-comprehensive-technical-overview
https://pmc.ncbi.nlm.nih.gov/articles/PMC4406251/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

purity.

In Vitro Assays

5.2.1. Cell Binding Assay

This assay determines the binding affinity of ETN029 to its target. DLL3-expressing cells are
incubated with increasing concentrations of radiolabeled ETN029. After incubation, bound and
free radioligand are separated, and the amount of bound radioactivity is quantified. Saturation
binding analysis is then used to determine the dissociation constant (Kd) and the maximum
number of binding sites (Bmax).[13][14][15]

5.2.2. Cytotoxicity Assay

To evaluate the therapeutic efficacy of [22°Ac]ETN029, a cytotoxicity assay is performed. DLL3-
expressing cancer cells are treated with increasing concentrations of [22°Ac]ETN029. After a
defined incubation period, cell viability is assessed using a colorimetric assay (e.g., MTT or
MTS) or by flow cytometry.[16][17][18][19] The results are used to determine the half-maximal
effective concentration (EC50).

In Vivo Studies in Animal Models

5.3.1. Biodistribution Studies

Tumor-bearing mice (e.g., with SHP-77 xenografts) are injected with a known amount of
radiolabeled ETNO029. At various time points post-injection, the animals are euthanized, and
organs of interest (tumor, kidneys, liver, blood, etc.) are harvested, weighed, and the
radioactivity is measured using a gamma counter. The data is expressed as the percentage of
the injected dose per gram of tissue (%I1D/qg).[20][21][22][23]

5.3.2. SPECT/CT Imaging

Mice bearing DLL3-expressing tumors are injected with [112InN][ETN029. At selected time points,
the animals are anesthetized and imaged using a preclinical SPECT/CT scanner. The resulting
Images provide a visual and quantitative assessment of the tumor-targeting and biodistribution
of the agent.[24][25][26][27][28]
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Conclusion

ETNO029 represents a promising new theranostic agent for patients with DLL3-expressing solid
tumors, a patient population with high unmet medical need. Its design as a macrocyclic
peptide-based radiopharmaceutical allows for both high-resolution imaging and potent targeted
alpha therapy. The strong preclinical data, demonstrating high target affinity and significant
anti-tumor efficacy, provide a solid rationale for the ongoing clinical evaluation. The results of
the Phase 1 clinical trial are eagerly awaited and will be crucial in determining the future role of
ETNO029 in the treatment of SCLC, NEPC, and other DLL3-positive malignancies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b15604173?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

